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Get Quote

Executive Summary
The Rlyrkriwrsagr moiety (commonly styled as Scr-ZIP or Scrambled ZIP) is a synthetic

tridecapeptide designed as the rigorous negative control for the Zeta Inhibitory Peptide (ZIP).

While ZIP is a potent pseudosubstrate inhibitor of Protein Kinase M zeta (PKMζ)—a kinase

critical for the maintenance of Long-Term Potentiation (LTP) and memory storage—

Rlyrkriwrsagr retains the identical amino acid composition and net charge of ZIP but

possesses a scrambled primary sequence.

This guide details the molecular architecture, physicochemical properties, and experimental

utility of Rlyrkriwrsagr. It serves as a critical reference for researchers distinguishing between

specific kinase inhibition and non-specific electrostatic effects in neuroplasticity studies.

Molecular Architecture & Structural Dynamics
2.1 Primary Structure and Modification
Rlyrkriwrsagr is not a naturally occurring protein but a synthetic construct. Its sequence is a

randomization of the PKMζ pseudosubstrate region (residues 10–22). To mimic the

bioavailability of the active ZIP inhibitor, Rlyrkriwrsagr is almost exclusively synthesized with

an N-terminal myristoylation.
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Sequence (One-Letter):R-L-Y-R-K-R-I-W-R-S-A-G-R

N-Terminal Modification: Myristoyl group (C14:0 fatty acid) attached via an amide bond to the

alpha-amino group of the N-terminal Arginine.

C-Terminus: Typically free acid (-OH) or amidated (-NH2) depending on the specific salt form

required for stability.

2.2 Secondary Structure Predictions
Unlike globular proteins with rigid tertiary structures, short peptides like Rlyrkriwrsagr exhibit

conformational plasticity dependent on their solvent environment.

Aqueous Solution: Circular dichroism (CD) studies suggest the peptide largely adopts a

random coil conformation in standard physiological buffers (PBS, ACSF).

Membrane Interface: Molecular modeling and amphipathicity analysis reveal that, like ZIP,

Rlyrkriwrsagr has the potential to form an amphipathic

-helix upon interaction with lipid bilayers. This is critical: the control peptide can penetrate
cells (due to the myristoyl group and cationic charge) but fails to bind the PKMζ catalytic cleft
because the specific pharmacophore required for pseudosubstrate inhibition is disrupted.

Critical Insight: The structural integrity of this control relies on the absence of the specific

electrostatic fingerprint required to dock into the substrate-binding cavity of PKMζ, despite

having the same high positive charge (+6 at pH 7.4).

Physicochemical Profile
The following data facilitates the precise calculation of dosing and solubility for experimental

protocols.
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Property Value / Description

Sequence
Myristoyl-Arg-Leu-Tyr-Arg-Lys-Arg-Ile-Trp-Arg-

Ser-Ala-Gly-Arg-OH

Molecular Formula

Molecular Weight ~1928.4 Da

Isoelectric Point (pI) ~12.5 (Highly Cationic)

Net Charge (pH 7.0) +6

Hydrophobicity
Amphipathic (Myristoyl tail + Hydrophobic

residues L, I, W, Y)

Solubility

Soluble in water (up to 10 mM); stock solutions

often prepared in sterile distilled water or dilute

DMSO.[1]

Mechanistic Role in Signal Transduction
To understand the structural necessity of Rlyrkriwrsagr, one must visualize the PKMζ

signaling pathway. PKMζ is an autonomously active kinase fragment lacking the regulatory

domain. ZIP mimics the autoinhibitory pseudosubstrate sequence, binding the catalytic domain

and silencing the kinase. Rlyrkriwrsagr serves to validate that any observed amnesia or LTP

reversal is due to specific kinase inhibition, not cytotoxicity or membrane disruption caused by

the peptide's cationic nature.

Visualization: The PKMζ Inhibition Logic
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Figure 1: Mechanistic differentiation between ZIP and Rlyrkriwrsagr. While ZIP structurally

complements the PKMζ catalytic pocket, the scrambled sequence of Rlyrkriwrsagr prevents

binding, allowing the kinase to maintain LTP.

Experimental Protocols
Directive: The following protocols are designed to ensure reproducibility and prevent peptide

aggregation, a common failure mode in structural studies of amphipathic peptides.

5.1 Reconstitution and Storage
Lyophilized Handling: Upon receipt, store the lyophilized peptide at -20°C with desiccant.
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Solvent Choice:

Primary: Sterile, endotoxin-free water. The high positive charge ensures good solubility.

Alternative: If aggregation is suspected, use 10% DMSO in water.

Stock Preparation:

Dissolve to a concentration of 5 mM.

Vortex gently for 30 seconds. Avoid vigorous shaking which can induce foaming due to the

myristoyl tail.

Aliquot into low-protein-binding tubes (e.g., Eppendorf LoBind) to prevent loss of peptide

to plastic surfaces.

Flash freeze in liquid nitrogen and store at -80°C. Avoid repeated freeze-thaw cycles.

5.2 Application in Electrophysiology (LTP Studies)
Working Concentration: Dilute the stock to 1–5 μM in Artificial Cerebrospinal Fluid (ACSF).

Application: Bath apply to hippocampal slices.[2]

Validation Step: Ensure the Rlyrkriwrsagr control is run interleaved with ZIP experiments. A

valid result requires that Rlyrkriwrsagr-treated slices show no significant deviation in fEPSP

slope compared to vehicle-only controls.

5.3 Application in Behavioral Assays (In Vivo)
Vehicle: PBS (pH 7.4).

Dose: Typically 10 nmol per hemisphere (intracranial injection).

Control Logic: If ZIP erases a specific memory but Rlyrkriwrsagr does not, the effect is

attributed to PKMζ inhibition. If both peptides disrupt memory, the effect is likely due to non-

specific neurotoxicity or off-target binding to other anionic targets.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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